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Compound of Interest

Compound Name:
1,1-Dimethyl-3-phenylpropyl

acetate

Cat. No.: B085564 Get Quote

An In-depth Technical Guide to α,α-Dimethylphenethyl Acetate

This technical guide provides a comprehensive overview of α,α-Dimethylphenethyl acetate, a

significant synthetic aroma chemical. The information is tailored for researchers, scientists, and

professionals in the fields of chemistry and drug development, presenting a detailed exploration

of its history, synthesis, and physicochemical properties.

Discovery and History
α,α-Dimethylphenethyl acetate, also widely known by synonyms such as

Dimethylbenzylcarbinyl acetate (DMBCA) and 1,1-Dimethyl-2-phenylethyl acetate, is a purely

synthetic compound with no known natural occurrence.[1][2] Its development is closely tied to

the advancements in industrial benzyl chloride chemistry that began in the early 20th century.

[2] The compound itself was discovered in 1939.[1]

Following its discovery, α,α-Dimethylphenethyl acetate rapidly gained importance in the

fragrance and flavor industry. By the mid-20th century, it had established itself as an

indispensable ingredient, particularly valued for its complex floral and fruity aroma profile.[2] It

became a staple component in creating jasmine and other white floral fragrance bases and

was frequently used to impart a rich, lasting character to soaps and cosmetics.[1][2] The

efficient synthesis process, which has remained largely unchanged since its introduction,

allowed for an economical route to mimic expensive natural floral notes, solidifying its

prominent role in the industry.[2]
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Synthesis
The industrial production of α,α-Dimethylphenethyl acetate is a well-established, two-step

process. The synthesis begins with the creation of the precursor alcohol, α,α-dimethylphenethyl

alcohol (also known as dimethylbenzyl carbinol), which is subsequently esterified to yield the

final acetate product.

The primary route involves:

Grignard Reaction: Benzyl chloride is used to form a Grignard reagent, benzylmagnesium

chloride. This organometallic intermediate is then reacted with acetone. The nucleophilic

addition of the benzyl group to the carbonyl carbon of acetone, followed by an acidic workup,

yields α,α-dimethylphenethyl alcohol.[2]

Acetylation (Esterification): The resulting tertiary alcohol is acetylated to form the final ester.

This is typically achieved through reaction with acetic anhydride or by a Fischer esterification

using acetic acid with a strong acid catalyst, such as sulfuric acid.[1][2][3]

This synthesis pathway proved to be a significant advancement in fragrance chemistry,

providing an efficient and economical method for producing a valuable aroma chemical from

readily available industrial starting materials like toluene (the precursor to benzyl chloride).[2]

Quantitative Data
The physicochemical and toxicological properties of α,α-Dimethylphenethyl acetate are

summarized below.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 151-05-3 [2]

Molecular Formula C₁₂H₁₆O₂ [4]

Molecular Weight 192.25 g/mol [4]

Appearance

Colorless to pale straw oily

liquid; can crystallize to a

translucent solid at room

temperature.

[2]

Odor Profile

Sweet, floral-fruity with

jasmine, rose, pear, and green

nuances.

[2][5]

Melting Point 29-30 °C [2]

Boiling Point 250 °C (lit.) [1]

Density 0.996–1.004 g/mL at 20°C [2]

Refractive Index 1.4900–1.4950 (at 20°C, nD) [2]

Flash Point 103 °C [1][2]

Vapor Pressure 0.018 hPa at 25°C [1]

Solubility

Insoluble in water; soluble in

ethanol, oils, and most organic

solvents.

[2]

Log P 2.91 [1]

Table 2: Spectroscopic Data
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Spectrum Key Peaks / Data Reference(s)

¹H NMR
A spectrum is available for this

compound.
[6][7]

¹³C NMR
A spectrum is available for this

compound.
[6]

Mass Spectrometry (EI-MS)

m/z (relative intensity): 43

(999), 91 (271), 59 (239), 132

(223), 117 (80)

[8]

Infrared (IR)
An FTIR spectrum (neat) is

available for this compound.
[6]

Table 3: Toxicological Data
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Endpoint Result
Study Type /
Conditions

Reference(s)

Acute Oral Toxicity LD50: 3300 mg/kg Rat [9]

Acute Dermal Toxicity LD50: > 3000 mg/kg Rabbit [9]

Skin Irritation Causes skin irritation. - [9]

Eye Irritation Causes eye irritation. - [9]

Bacterial Reverse

Mutation
Non-mutagenic

OECD TG 471 (Ames

Test), up to 5000 µ

g/plate , with and

without S9 activation.

[4]

Clastogenicity Non-clastogenic

OECD TG 487 (In

Vitro Micronucleus

Test), in human

peripheral blood

lymphocytes.

[4]

Repeated Dose

Toxicity

NOAEL established;

adequate Margin of

Exposure (MOE >

100) at current use

levels.

OECD TG 408 (90-

day oral gavage study

in rats).

[4]

Reproductive/Develop

mental Toxicity

NOAEL established;

adequate Margin of

Exposure (MOE >

100) at current use

levels.

OECD TG 422

(Combined Repeated

Dose Toxicity Study

with

Reproduction/Develop

mental Toxicity

Screening Test in

rats).

[4]

Experimental Protocols
Industrial Synthesis Workflow
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The following diagram illustrates the logical workflow for the industrial synthesis of α,α-

Dimethylphenethyl acetate.
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Industrial Synthesis of α,α-Dimethylphenethyl Acetate

Step 1: Grignard Reaction

Step 2: Acetylation

Benzyl Chloride + Mg

Benzylmagnesium Chloride
(Grignard Reagent)

 Forms

Addition Reaction

Acetone

Acidic Workup

α,α-Dimethylphenethyl Alcohol

Esterification

Acetic Anhydride
(or Acetic Acid + Catalyst)

α,α-Dimethylphenethyl Acetate

Purification
(e.g., Distillation)

Final Product
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Toxicological Safety Assessment Workflow

Ingredient:
α,α-Dimethylphenethyl acetate

Evaluate Genotoxicity Potential Evaluate Systemic Toxicity Evaluate Environmental Fate

Ames Test (OECD 471) Micronucleus Test (OECD 487)

Conclusion:
Not Genotoxic

Final Safety Conclusion:
Safe for use under current conditions

Repeated Dose Study (OECD 408) Reproductive/Developmental
Screening (OECD 422)

Calculate Margin of Exposure (MOE)

Conclusion:
MOE > 100
Low Risk

Assess PBT Criteria Calculate PEC/PNEC

Conclusion:
Not PBT

Low Environmental Risk

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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